![molecular formula C5H11Br2N B1377337 2-Bromocyclopentan-1-amine hydrobromide CAS No. 1384429-24-6](/img/structure/B1377337.png)
2-Bromocyclopentan-1-amine hydrobromide
Overview
Description
Scientific Research Applications
CO2 Capture
A study conducted by Bates et al. (2002) explored the use of a task-specific ionic liquid for CO2 capture. This research might be relevant as it involves brominated amine derivatives similar to 2-Bromocyclopentan-1-amine hydrobromide. The ionic liquid demonstrated efficiency in CO2 sequestration comparable to commercial amine sequestering agents, highlighting its potential in environmental applications (Bates et al., 2002).
Synthesis and Evaluation in Septic Shock Model
Alexeev et al. (2019) described the synthesis of bicyclic bridged isothioureas, a process involving brominated amine hydrobromides, and evaluated their activity in a model of lipopolysaccharide-induced septic shock. This study is significant for its implications in developing treatments for septic shock, demonstrating the chemical versatility and potential medicinal applications of brominated amine compounds (Alexeev et al., 2019).
Advanced Synthesis of Heterocycles
Kisel et al. (2002) reported on the synthesis of 1,2,3,4-Tetrahydrospiro[isoquinoline-4,1'-cyclopentane]-3-imines and related condensed spirocyclic systems. This work, involving brominated intermediates, underscores the role of brominated amines in the construction of complex heterocyclic structures with potential pharmaceutical applications (Kisel et al., 2002).
Amination Reactions Mediated by Palladium
Grasa et al. (2001) explored the use of nucleophilic N-heterocyclic carbenes as catalyst modifiers in amination reactions involving aryl bromides, demonstrating the significance of brominated compounds in facilitating complex synthetic transformations. This research is pertinent to the development of new synthetic methodologies for amine production (Grasa et al., 2001).
Synthesis and Antimicrobial Activity of Silver(I) Complexes
Gottschaldt et al. (2006) synthesized novel carbohydrate-substituted tripodal NS3 ligands through the reaction of tris(2-bromoethyl)amine hydrobromide with sugar thiols. The resulting silver(I) complexes exhibited a broad spectrum of antimicrobial activities, indicating the potential use of brominated amine derivatives in developing new antimicrobial agents (Gottschaldt et al., 2006).
properties
IUPAC Name |
2-bromocyclopentan-1-amine;hydrobromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10BrN.BrH/c6-4-2-1-3-5(4)7;/h4-5H,1-3,7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XROFQBFAFKJQIT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C1)Br)N.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11Br2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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